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Compound of Interest

(S)-1-Boc-2-((S)-1-
Compound Name:

hydroxyethyl)piperazine
CAS No.: 1932146-94-5

Cat. No.: B2982758

Get Quote
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Stereoselective Synthesis, Characterization, and Drug
Discovery Applications
Executive Summary & Molecular Architecture

The molecule (S,S)-2-(1-hydroxyethyl)piperazine (often protected at N1 with a tert-
butoxycarbonyl group) represents a privileged scaffold in modern drug design. Unlike the
common achiral solvent N-(2-hydroxyethyl)piperazine, this compound features two distinct
chiral centers:

¢ C2 of the Piperazine Ring: Sets the core topology.

» C1 of the Ethyl Side Chain: A secondary alcohol creating a specific vectors for hydrogen
bonding.

The (S,S) configuration is critical for binding affinity in targets such as TRPC6 ion channels and
various kinases, where the spatial arrangement of the hydroxyl group dictates the interaction
with the receptor pocket [1, 2].

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2982758#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2982758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Identity

Property Detail

tert-butyl (2S)-2-[(1S)-1-
UPAC Name hydroxsl/et(hyl])pip([a(raz)ine-l-carboxylate
Common Name (8,S)-1-Boc-2-(1-hydroxyethyl)piperazine
Molecular Formula C11H22N203
Molecular Weight 230.31 g/mol
Chiral Centers 2 (Ring C2, Sidechain C1)

Secondary Amine (N4), Secondary Alcohol

Key Functionalit
Y Y (Sidechain), Protected Amine (N1)

Synthesis Strategy: The Stereochemical Challenge

Synthesizing the (S,S) isomer requires controlling two stereocenters. The most robust industrial
route involves the diastereoselective reduction of a chiral ketone precursor. Direct synthesis
from amino acids (like L-Threonine) is possible but often suffers from racemization during
cyclization.

Core Synthesis Pathway (Graphviz Diagram)

The following diagram outlines the primary synthetic workflow, highlighting the critical
stereoselective reduction step.
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Figure 1: Synthetic pathway for (S,S)-1-Boc-2-(1-hydroxyethyl)piperazine. The critical step is
the diastereoselective reduction of the acetyl group.

Detailed Experimental Protocol

This protocol describes the synthesis starting from (S)-1-Boc-2-acetylpiperazine. If this
intermediate is not commercially available, it can be generated from (S)-1-Boc-piperazine-2-
carboxylic acid via a Weinreb amide and methyl Grignard addition [3].

Step 1: Preparation of (S)-1-Boc-2-acetylpiperazine
Note: This step sets the first chiral center (Ring C2).

o Reagents: (S)-1-Boc-piperazine-2-carboxylic acid, N,O-Dimethylhydroxylamine HCI,
EDC-HCI, HOBt, DIPEA, MeMgBr.

e Procedure:
o Couple the acid with N,O-dimethylhydroxylamine to form the Weinreb amide.

o Protect the N4 amine with Cbz or Benzyl (optional but recommended to prevent side
reactions) or use 4-Benzyl-1-Boc precursor.

o Treat the Weinreb amide with MeMgBr (3.0 equiv) in THF at 0°C to yield the methyl
ketone.

o Validation: Confirm ketone formation via IR (approx. 1715 cm~1) and disappearance of the
amide peak.

Step 2: Diastereoselective Reduction to (S,S)-Alcohol

Note: This step sets the second chiral center (Sidechain C1). Standard NaBHa reduction often
yields a 1:1 mixture of (S,S) and (S,R).

Protocol for High Diastereoselectivity (L-Selectride Method):

e Setup: Flame-dry a 250 mL round-bottom flask under Argon.
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 Dissolution: Dissolve (S)-1-Boc-4-benzyl-2-acetylpiperazine (1.0 equiv) in anhydrous THF
(0.1 M concentration). Cool to -78°C.

e Reduction: Slowly add L-Selectride (Lithium tri-sec-butylborohydride, 1.2 equiv, 1M in THF)
dropwise over 30 minutes. The bulky hydride reagent attacks from the less hindered face
(anti-Felkin or Felkin-Anh depending on chelation), favoring the syn- or anti-isomer.

o Note: For (S)-ketones, bulky hydrides often favor the formation of the (S,S) alcohol via the
Felkin-Anh model [4].

e Quench: Stir for 2 hours at -78°C. Quench with MeOH followed by H202/NaOH workup to
remove organoboranes.

 Purification: Extract with EtOAc. The diastereomeric ratio (d.r.) should be determined by *H
NMR or Chiral HPLC.

o De-benzylation (if N4 was protected): Hydrogenate using Pd/C (10%) in MeOH to remove
the N4-benzyl group, yielding the final (S,S)-1-Boc-2-(1-hydroxyethyl)piperazine.

: . Reduction Conditions Compari

Diastereomeri

Reducing . ) .
Conditions Yield ¢ Ratio (S,S: Notes
Agent
S,R)
Poor selectivity;
NaBHa4 MeOH, 0°C 92% 55:45 requires difficult
separation.
Recommended.
) Bulky hydride
L-Selectride THF, -78°C 85% 90:10 )
improves
stereocontrol.
Excellent
] selectivity but
Noyori (Ru-ClI- ] ]
iPrOH, H2 88% >05:5 requires
Cymene) ]
expensive

catalyst [5].
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Analytical Characterization & Quality Control

To ensure the integrity of the (S,S) stereochemistry, the following self-validating analytical
system must be used.

Nuclear Magnetic Resonance (NMR)

e 1H NMR (400 MHz, DMSO-ds): Look for the diagnostic doublet of the methyl group on the
hydroxyethyl side chain.

o (S,S) Isomer: Methyl doublet typically shifts slightly upfield compared to the (S,R) isomer
due to shielding from the Boc group in the specific conformer.

o Key Signal:
1.05 (d, 3H, J = 6.2 Hz, CH(OH)CH3).
 NOESY (Nuclear Overhauser Effect): Critical for confirming relative stereochemistry.

o Inthe (S,S) isomer, strong NOE correlations are often observed between the methine
proton of the side chain (H1") and the axial protons of the piperazine ring, distinguishing it
from the (S,R) form.

Chiral HPLC Method

e Column: Daicel Chiralpak AD-H or IC.

Mobile Phase: Hexane/IPA (90:10) with 0.1% Diethylamine.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Acceptance Criteria: Enantiomeric Excess (ee) > 98%; Diastereomeric Excess (de) > 95%.

Applications in Drug Discovery

The (S,S)-2-(1-hydroxyethyl)piperazine scaffold is a "privileged structure" used to modulate
solubility and target engagement.
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Mechanism of Action: TRPCG6 Inhibition

Recent patents and literature highlight this scaffold in the development of TRPC6 (Transient
Receptor Potential Canonical 6) inhibitors, used for treating kidney diseases and focal

segmental glomerulosclerosis (FSGS) [1].

o Pharmacophore Role: The hydroxyl group acts as a hydrogen bond donor/acceptor within
the binding pocket, while the piperazine ring provides a rigid spacer that orients the side

chain correctly.

» Stereospecificity: The (S,S) configuration is often 10-100x more potent than the (R,R) or
(S,R) isomers because it aligns the hydroxyl group with specific polar residues (e.g., Asp or
Glu) in the ion channel pore [6].

Workflow: From Scaffold to Lead (Graphviz Diagram)
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Figure 2: Application of the scaffold in generating TRPCG6 inhibitors. The N4 position is usually
functionalized first, followed by N1 deprotection and coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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piperazine-boc-protected]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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